N'2-(4-chlorobenzoyl)pyrazine-2-carbohydrazonamide

• Molecular Formula: C12H10ClN5O
• Molecular Weight: 275.69 g/mol
• IUPAC Name: N-[(Z)-[amino(pyrazin-2-yl)methylidene]amino]-4-chlorobenzamide
• InChI: InChI=1S/C12H10ClN5O/c13-9-3-1-8(2-4-9)12(19)18-17-11(14)10-7-15-5-6-16-10/h1-7H,(H2,14,17)(H,18,19)
• InChI Key: TZCURNDLICSWOJ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C(/C2=NC=CN=C2)\N)Cl
• SMILES: C1=CC(=CC=C1C(=O)NN=C(C2=NC=CN=C2)N)Cl
• solubility: 23.7 [ug/mL]

Description

N-[[amino(2-pyrazinyl)methylidene]amino]-4-chlorobenzamide is a carbonyl compound and an organohalogen compound.

Scientific Research Applications

Antimycobacterial and Antifungal Properties

Several derivatives of N'2-(4-chlorobenzoyl)pyrazine-2-carbohydrazonamide have shown promising antimycobacterial and antifungal properties. The compounds synthesized by condensing chlorides of substituted pyrazinecarboxylic acids with ring-substituted (chlorine) anilines exhibited varying degrees of inhibition against Mycobacterium tuberculosis and different fungal strains. These findings highlight the compound's potential application in treating tuberculosis and fungal infections (Doležal et al., 2010).

Antitubercular Bioactivity

The compound and its analogs are crucial in tuberculosis treatment due to their antitubercular properties. Synthesis methods like the Yamaguchi reaction have been employed to create pyrazinamide analogs with varying bioactivity against Mycobacterium tuberculosis, indicating the compound's significant role in developing antitubercular drugs (Wati et al., 2020).